![molecular formula C13H16ClNO B3003329 1-[3-(Chloromethyl)benzoyl]piperidine CAS No. 148583-64-6](/img/structure/B3003329.png)
1-[3-(Chloromethyl)benzoyl]piperidine
Cat. No. B3003329
M. Wt: 237.73
InChI Key: BXLNHFVIUOMFIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06365604B1
Procedure details
3-Chloromethylbenzoyl chloride (1.45 ml) was added to a solution of piperidine (1 ml) in triethylamine (2 ml) and the mixture was stirred under nitrogen at 5° C. for 45 min. Water was added, the product was extracted with dichloromethane and the extract was washed with water, dried over sodium sulphate and evaporated to give 1(3-chloromethylbenzoyl)piperidine (2.32 g) as an oil.
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][C:3]1[CH:4]=[C:5]([CH:9]=[CH:10][CH:11]=1)[C:6](Cl)=[O:7].[NH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.O>C(N(CC)CC)C>[Cl:1][CH2:2][C:3]1[CH:4]=[C:5]([CH:9]=[CH:10][CH:11]=1)[C:6]([N:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1)=[O:7]
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Inputs
Step One
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Name
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|
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Quantity
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1.45 mL
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Type
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reactant
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|
Smiles
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ClCC=1C=C(C(=O)Cl)C=CC1
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Name
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|
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Quantity
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1 mL
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Type
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reactant
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Smiles
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N1CCCCC1
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Name
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|
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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5 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred under nitrogen at 5° C. for 45 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted with dichloromethane
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WASH
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Type
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WASH
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Details
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the extract was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulphate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
45 min |
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Name
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|
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Type
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product
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Smiles
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ClCC=1C=C(C(=O)N2CCCCC2)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.32 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
